molecular formula C9H7ClO3 B8436919 7-Chloro-2,3-dihydrobenzo[b][1,4]dioxine-5-carbaldehyde

7-Chloro-2,3-dihydrobenzo[b][1,4]dioxine-5-carbaldehyde

Cat. No.: B8436919
M. Wt: 198.60 g/mol
InChI Key: XLDUGBODKAFVLO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Chloro-2,3-dihydrobenzo[b][1,4]dioxine-5-carbaldehyde is a useful research compound. Its molecular formula is C9H7ClO3 and its molecular weight is 198.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7ClO3

Molecular Weight

198.60 g/mol

IUPAC Name

7-chloro-2,3-dihydro-1,4-benzodioxine-5-carbaldehyde

InChI

InChI=1S/C9H7ClO3/c10-7-3-6(5-11)9-8(4-7)12-1-2-13-9/h3-5H,1-2H2

InChI Key

XLDUGBODKAFVLO-UHFFFAOYSA-N

Canonical SMILES

C1COC2=C(C=C(C=C2O1)Cl)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Chloro-2,3-dihydroxybenzaldehyde (6.0 g, 34.7 mmol) was dissolved in DMF (100 mL) and to the solution were added 1,2-dibromoethane (8.0 g, 42.5 mmol) and potassium carbonate (10.0 g, 70 mmol). The mixture was stirred at 100° C. for one hour, cooled to room temperature and then diluted with water (200 mL). After extraction twice with ethyl acetate (200 mL) the combined organic solutions were washed with brine and then dried over Na2SO4. The solvent was removed by evaporation and the solid residue treated with methanol. After filtration and drying there was obtained 6.5 g (94%) of 7-chloro-2,3-dihydro-1,4-benzodioxine-5-carbaldehyde. 1H NMR (300 MHz, CDCl3): 4.3-4.4 (m, 4H), 7.1 (d, 1H), 7.3 (d, 1H), 10.3 (s, 1H).
Quantity
6 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
8 g
Type
reactant
Reaction Step Two
Quantity
10 g
Type
reactant
Reaction Step Two
Name
Quantity
200 mL
Type
solvent
Reaction Step Three

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